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Compound of Interest

Compound Name: E-10-Hydroxynortriptyline D3

Cat. No.: B15555915

Technical Guide: E-10-Hydroxynortriptyline D3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of E-10-Hydroxynortriptyline D3, a
deuterated metabolite of the tricyclic antidepressant nortriptyline. This document compiles
essential chemical and analytical information, metabolic context, and experimental
methodologies relevant to its use in research and development. E-10-Hydroxynortriptyline D3
is commonly used as an internal standard for quantitative analysis by methods such as NMR,
GC-MS, or LC-MS.[1][2]

Compound Specifications

The following tables summarize the key chemical and physical properties of E-10-
Hydroxynortriptyline D3 compiled from various suppliers.
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Identifier

Value

Source

Chemical Name

(E)-5-(3-((methyl-
d3)amino)propylidene)-10,11-
dihydro-5H-dibenzo[a,d]

[1]annulen-10-ol

Chromato Scientific

E-10-OH-NT-d3, (52)-10,11-
Dihydro-5-[3-

MedchemExpress.com, ARTIS

Synonyms methylamino)propylidene]-5H-
ynony (_ Y Jpropy ] STANDARDS
dibenzo[a,d]cyclohepten-10-ol-
D3
CAS Number 2749049-11-2 Chromato Scientific
MedchemExpress.com,
Unlabeled CAS 47132-16-1 ) o
Simson Pharma Limited
MedchemExpress.com,
Molecular Formula C19H18D3NO Chromato Scientific, ARTIS
STANDARDS
Molecular Weight 282.4 g/mol Chromato Scientific
Purity 99.65% MedchemExpress.com
Physical Property Value Source

Appearance

Solid, White to off-white

MedchemExpress.com

Storage Condition

Powder: -20°C for 3 years; In
solvent: -80°C for 6 months,
-20°C for 1 month

MedchemExpress.com

Shipping Condition

Ambient Temperature

Chromato Scientific

Experimental Protocols

Detailed methodologies for the analysis of nortriptyline and its metabolites, including E-10-

Hydroxynortriptyline, are crucial for accurate quantification in biological matrices. The following
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protocols are based on established analytical techniques.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Plasma Analysis

A fast and sensitive LC-MS/MS assay is commonly used for the quantification of nortriptyline
and its hydroxylated metabolites in human plasma.[3]

o Sample Preparation: Plasma samples are prepared using protein precipitation.[3]

o Chromatographic Separation: Separation is achieved on a C18 column with a mobile phase
consisting of 0.1% formic acid in an acetonitrile gradient.[3] The total run time is typically
around 6 minutes.[3]

o Detection: Detection is performed by electrospray ionization (ESI) in the positive mode with
tandem mass spectrometry (MS/MS).[3]

o Performance: This method can achieve a lower limit of quantification (LLOQ) of 0.5 ng/ml for
the metabolites, with a linear range up to 40 ng/ml (r2 = 0.997).[3] Precision is generally
under 7.1% coefficient of variance, and accuracy is within 92-114%.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) for
Plasma Analysis

GC-MS provides another robust method for the determination of amitriptyline and its
metabolites.

 Internal Standards: Deuterated analogs of each compound, such as E-10-
Hydroxynortriptyline D3, are used as internal standards.[4]

o Sample Preparation: The two alcohol metabolites are dehydrated during sample preparation
to improve their GC-MS properties.[4]

e Analysis: Isobutane can be used as both the GC carrier gas and the chemical ionization (CI)
reagent gas.[4] Quantification is achieved through selective ion monitoring of the protonated
molecular ions (MH+) of the analyte and its deuterated internal standard.[4]
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» Performance: The assay sensitivity is typically around 1 ng/ml for 10-hydroxynortriptyline,
with precision and accuracy errors of less than 5%.[4]

Metabolic Pathway of Nortriptyline

Nortriptyline is an active metabolite of amitriptyline and is itself further metabolized in the liver.
[5][6] The primary metabolic pathways are demethylation and hydroxylation, followed by
glucuronic acid conjugation.[5][6] The cytochrome P450 enzymes, particularly CYP2D6, play a
major role in its metabolism, with contributions from CYP1A2, CYP2C19, and CYP3A4.[5][6]
The main active metabolite is 10-hydroxynortriptyline, which exists in E and Z isomeric forms.

[5]

Below is a diagram illustrating the metabolic conversion of Amitriptyline to Nortriptyline and its

subsequent hydroxylation.

Hydroxylation-(€¥P2D6) 3-[N =S TR (A7l VI8 Glucuronidation
Amitriptyline Demethylation (CYP2C19 Nortriptyline > Conjugated Metabolites
Hydroxylation (CYP2D6) Glucuronidation
1@ Z-10-Hydroxynortriptyline

Click to download full resolution via product page

Caption: Metabolic pathway of Amitriptyline to Nortriptyline and its metabolites.

Experimental Workflow for Quantification

The following diagram outlines a typical workflow for the quantification of E-10-
Hydroxynortriptyline in a biological sample using an internal standard like its deuterated analog.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/376209/
https://go.drugbank.com/drugs/DB00540
https://pubchem.ncbi.nlm.nih.gov/compound/Nortriptyline
https://go.drugbank.com/drugs/DB00540
https://pubchem.ncbi.nlm.nih.gov/compound/Nortriptyline
https://go.drugbank.com/drugs/DB00540
https://pubchem.ncbi.nlm.nih.gov/compound/Nortriptyline
https://go.drugbank.com/drugs/DB00540
https://www.benchchem.com/product/b15555915?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratqry

Check Availability & Pricing

Sample Preparation

(Proteln Precipitation / Extractlon)

ne%ysis

(LC MS/MS or GC-MS Analysus)

4 Data Processing )

\ 4
(Generate Standard Curve)

'

(Calculate Analyte Concentration)
- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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